Cas no 146337-21-5 (tert-butyl 3,3-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3,3-dimethylpiperidine-1-carboxylate
• CAS No: 146337-21-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 3763919
• PubChem ID: 10353375
• Update Time: 2025-11-01

tert-butyl 3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3,3-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 3,3-dimethylpiperidine-1-carboxylate
• 146337-21-5
• D84451
• AKOS013392902
• MFCD16620863
• SCHEMBL12683369

• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)13-8-6-7-12(4,5)9-13/h6-9H2,1-5H3
• InChI Key： ILXBQWDJDRECLS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C)(C)C1

Computed Properties

• Exact Mass: 213.172878976Da
• Monoisotopic Mass: 213.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3,3-dimethylpiperidine-1-carboxylate

tert-butyl 3,3-dimethylpiperidine-1-carboxylate (CAS No. 146337-21-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl 3,3-dimethylpiperidine-1-carboxylate (CAS No. 146337-21-5) is a versatile compound with significant applications in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, and recent advancements in the use of tert-butyl 3,3-dimethylpiperidine-1-carboxylate in various scientific and medical contexts.

Chemical Structure and Properties

tert-butyl 3,3-dimethylpiperidine-1-carboxylate is a member of the piperidine family, characterized by a six-membered nitrogen-containing ring. The compound features a tert-butyl group attached to the carboxylic acid moiety and two methyl groups at the 3-position of the piperidine ring. This specific arrangement imparts unique chemical properties to the molecule, making it highly valuable in synthetic chemistry and drug design.

The tert-butyl group provides steric protection and enhances the stability of the compound, while the dimethyl substitution at the 3-position confers additional structural rigidity. These features contribute to the compound's resistance to degradation and its ability to maintain its integrity under various reaction conditions. The carboxylic acid functionality can be readily functionalized through esterification, amide formation, or other chemical transformations, making tert-butyl 3,3-dimethylpiperidine-1-carboxylate a valuable building block in organic synthesis.

Synthesis Methods

The synthesis of tert-butyl 3,3-dimethylpiperidine-1-carboxylate has been extensively studied and optimized over the years. One common approach involves the reaction of tert-butyl chloroformate with 3,3-dimethylpiperidine in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds with high yields and purity, making it a preferred method for large-scale production.

An alternative synthetic route involves the use of a palladium-catalyzed coupling reaction between tert-butyl bromoacetate and 3,3-dimethylazetidine. This method offers excellent regioselectivity and can be performed under mild conditions, making it suitable for both laboratory-scale synthesis and industrial applications.

Applications in Medicinal Chemistry

tert-butyl 3,3-dimethylpiperidine-1-carboxylate has found numerous applications in medicinal chemistry due to its versatile structure and favorable pharmacological properties. One notable area of research is its use as a scaffold for the development of central nervous system (CNS) drugs. The piperidine ring is known to enhance blood-brain barrier permeability and improve drug efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to CNS applications, tert-butyl 3,3-dimethylpiperidine-1-carboxylate has shown promise in the design of anti-inflammatory agents. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. For example, a study published in the Journal of Medicinal Chemistry reported that a series of tert-butyl 3,3-dimethylpiperidine-1-carboxylate-based compounds effectively inhibited cyclooxygenase (COX) enzymes, which are crucial mediators of inflammation.

Clinical Trials and Therapeutic Potential

The therapeutic potential of compounds derived from tert-butyl 3,3-dimethylpiperidine-1-carboxylate has been evaluated in several clinical trials. One such trial focused on a novel anti-inflammatory drug candidate that showed significant efficacy in reducing symptoms of rheumatoid arthritis without causing severe side effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In another study published in Clinical Pharmacology & Therapeutics, researchers investigated the safety and pharmacokinetics of a CNS-targeted drug based on tert-butyl 3,3-dimethylpiperidine-1-carboxylate. The results indicated that the drug was well-tolerated by patients and exhibited favorable pharmacokinetic properties, suggesting its potential for further development as a treatment for neurodegenerative diseases.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into tert-butyl 3,3-dimethylpiperidine-1-carboxylate-based compounds highlights their significant potential in various therapeutic areas. Future studies are likely to focus on optimizing their pharmacological properties through structural modifications and exploring new applications in fields such as oncology and metabolic disorders.

In conclusion, tert-butyl 3,3-dimethylpipridine-1-carboxylate (CAS No. 146337-21-5) is a promising compound with a wide range of applications in medicinal chemistry. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As scientists continue to uncover new insights into its biological activities and mechanisms of action, it is expected that this compound will play an increasingly important role in advancing medical treatments for various diseases.